![molecular formula C4H10ClNO B020476 O-(cyclopropylmethyl)hydroxylamine Hydrochloride CAS No. 74124-04-2](/img/structure/B20476.png)
O-(cyclopropylmethyl)hydroxylamine Hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of O-cyclopropyl hydroxylamines, including O-(cyclopropylmethyl)hydroxylamine Hydrochloride, has been achieved through scalable synthetic routes. These compounds have been shown to be bench-stable and practical precursors for the synthesis of N-heterocycles through di-heteroatom [3,3]-sigmatropic rearrangement. A robust synthesis method has been developed for both ring-substituted and ring-unsubstituted variants, with metal-free conditions identified for facile N-arylation. These precursors can efficiently undergo a one-pot [3,3]-sigmatropic rearrangement/cyclization/rearomatization cascade under base-mediated conditions, furnishing a structurally diverse set of substituted tetrahydroquinolines (Lovato et al., 2020).
Molecular Structure Analysis
Molecular structure analysis of this compound and its derivatives has been conducted using techniques such as high-resolution proton nuclear magnetic resonance spectroscopy and X-ray analysis. These analyses have elucidated the structure of various cyclohexanone oxime derivatives, confirming their molecular configurations and providing insight into their structural characteristics (Dimmock et al., 1992).
Chemical Reactions and Properties
Chemical reactions involving this compound demonstrate its utility in generating nitrogen-containing heterocycles. For instance, Cu-catalyzed aminoboration of 1-methylenecyclopropanes with bis(pinacolato)diboron and O-benzoyl-N,N-dialkylhydroxylamines leads to the highly regio- and diastereoselective synthesis of (borylmethyl)cyclopropylamines. These products serve as useful building blocks for the synthesis of potential antidepressants and trans-2-arylcyclopropylamine derivatives (Sakae et al., 2014).
Physical Properties Analysis
The physical properties of this compound and related compounds, such as solubility, melting points, and stability, are critical for their application in synthetic processes. However, specific studies focusing solely on the physical properties of this compound are limited, indicating a potential area for future research.
Chemical Properties Analysis
The chemical properties of this compound, such as reactivity with various reagents, electrophilic amination capabilities, and participation in cycloaddition reactions, have been explored. These studies highlight the compound's versatility as an electrophilic aminating agent and its ability to facilitate stereo- and regioselective bond-formation reactions without the need for expensive metal catalysts (Sabir et al., 2018).
Scientific Research Applications
O-Cyclopropyl hydroxylamines are practical precursors for synthesizing N-heterocycles, showing potential applications in diverse chemical fields (Lovato, Bhakta, Ng, & Kürti, 2020).
Hydroxylamine interferes with electron flow to P680 in photosystem II, in addition to inhibiting the oxygen evolving complex (Ghanotakis & Babcock, 1983).
Hydroxylamine hydrochlorides can reduce peroxide products from olefin ozonolysis into carboxylic acids and derivatives, with water favoring nitrogen-containing organic compounds and reducing carboxylic acid yield (Ishmuratov, Legostaeva, Garifullina, Botsman, Muslukhov, & Tolstikov, 2014).
O-(2,4-dinitrophenyl)hydroxylamine is used in the efficient synthesis of substituted N-benzoyliminopyridinium ylides, applicable in various fields (Legault & Charette, 2003).
O-Substituted hydroxylamine reagents have potential as electrophilic aminating agents and sources of amino groups, facilitating diverse bond-formation reactions without expensive metal catalysts (Sabir, Kumar, & Jat, 2018).
Hydroxylamine hydrochloride can form ethyl 2[amino(hydroxyimino)methyl]-3aryl-5(hydroxyimino)-5arylpentanoate by tandem ring opening and oximation (Saravanan, Vignesh Babu, & Muthusubramanian, 2007).
Heteroaromatic hydroxylamine-O-sulfonates synthesized show promising cytostatic activity against human tumor cell lines, indicating potential in anti-cancer treatments (Sączewski, Gdaniec, Bednarski, & Makowska, 2011).
Hydroxylamine hydrochloride is effective in DNA sequencing, selectively reacting with specific DNA residues (Rubin & Schmid, 1980).
Safety and Hazards
The compound is classified as hazardous according to the 2012 OSHA Hazard Communication Standard . It may form combustible dust concentrations in air and may be corrosive to metals . It is toxic if swallowed, harmful in contact with skin, causes skin irritation, serious eye irritation, and may cause an allergic skin reaction . It is suspected of causing cancer and may cause damage to organs through prolonged or repeated exposure .
Mechanism of Action
Target of Action
Methoxyamine, a related compound, is known to interact with apurinic/apyrimidinic (ap) dna damage sites .
Mode of Action
Methoxyamine, a compound structurally similar to O-(Cyclopropylmethyl)hydroxylamine Hydrochloride, has been investigated for its use as an adjunct to alkylating agents, reverse resistance to chemotherapy, and enhancing radiation therapy . Methoxyamine’s proposed mechanism of action is through blocking of the abasic sites (apurinic/apyrimidinic - AP sites) created by the cleavage of base excision repair (BER) glycosylates .
Biochemical Pathways
DNA alkylating agents cause cell death through excessive DNA damage by adduct formation. The human mechanism for DNA repair is very efficient and cancer therapeutics which use this mechanism are often ineffective due to resistance by efficient repair mechanisms such as base excision repair (BER) . Alkylating agents such as temozolomide form methylated DNA adducts such as O6-methylguanine (O6mG), 7-methylguanine (N7mG) and 3-methyladenine (N3mA). O6mG is a cytotoxic and genotoxic adduct which is repaired by O6-methylguanine DNA-methyltransferase (MGMT). O6mG’s cytotoxicity is due to the mismatch repair mechanism (MMR), but cell induced defects in this repair pathway can lead to drug resistance . The N7mG (dominant lesions caused by methylating agents) and N3mA adducts are both repaired by the BER mechanism .
Pharmacokinetics
It is known that the compound has high gi absorption and is bbb permeant . The compound has a log Kp (skin permeation) of -6.43 cm/s .
Result of Action
Methoxyamine disrupts the BER pathway, increasing the amount of cytotoxic adducts, which results in cell death . This suggests that this compound may have a similar effect.
Action Environment
It is known that the compound should be stored in an inert atmosphere at 2-8°c .
properties
IUPAC Name |
O-(cyclopropylmethyl)hydroxylamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO.ClH/c5-6-3-4-1-2-4;/h4H,1-3,5H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMMFZNBOQJOULD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CON.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80468503 | |
Record name | O-(Cyclopropylmethyl)hydroxylamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80468503 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74124-04-2 | |
Record name | O-(Cyclopropylmethyl)hydroxylamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80468503 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | O-Cyclopropylmethyl-hydroxylamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the function of O-(cyclopropylmethyl)hydroxylamine hydrochloride in the synthesis of PD198306?
A1: this compound acts as an essential building block in the synthesis of PD198306. It reacts with an activated carboxylic acid derivative (intermediate 6 in the paper) to form a key intermediate (intermediate 11 in the paper) through a condensation reaction. This intermediate is then coupled with another key intermediate, 3,4,5-trifluoro-2-[(2-methyl-4-iodobenzene)amino]-benzoic acid (intermediate 7), to yield the final product, PD198306 [].
Q2: Are there any advantages to using this particular synthesis route involving this compound?
A2: Yes, the research highlights several advantages of this synthetic route. The use of this compound and the optimized reaction conditions allow for:
- Increased reaction temperature: The condensation reaction can be performed at room temperature compared to -20°C in previous methods [].
- Reduced reaction time: The reaction time is significantly shortened to 1.5 hours compared to 23 hours in previous methods [].
- Simplified process and higher yield: The overall process is simplified, and the yield of the condensation reaction is significantly improved to 85% [].
- Lower cost: These improvements contribute to a more cost-effective synthesis of PD198306 [].
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